Cas no 515135-60-1 (3-bromo-5-chloro-4-methylbenzoic acid)

• Product Name: 3-bromo-5-chloro-4-methylbenzoic acid
• CAS No: 515135-60-1
• MF: C₈H₆BrClO₂
• MW: 249.489040851593
• CID: 4014637
• PubChem ID: 18457795
• Update Time: 2025-04-22

3-bromo-5-chloro-4-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-bromo-5-chloro-4-methyl-
• 3-bromo-5-chloro-4-methylbenzoic acid
• IGKXPPYXTSPIPT-UHFFFAOYSA-N
• SCHEMBL5629846
• AKOS002391576
• CS-0222750
• 515135-60-1
• 839-383-1
• 3-Bromo-5-chloro-4-methylbenzoicacid
• QVA13560
• EN300-112481

• Inchi： 1S/C8H6BrClO2/c1-4-6(9)2-5(8(11)12)3-7(4)10/h2-3H,1H3,(H,11,12)
• InChI Key： IGKXPPYXTSPIPT-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(Cl)=C(C)C(Br)=C1

Computed Properties

• Exact Mass: 247.92397Da
• Monoisotopic Mass: 247.92397Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives